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Compound of Interest

Compound Name: 3-Chloro-4-phenoxypyridazine

Cat. No.: B13147635

Get Quote

Executive Summary

3-Chloro-4-phenoxypyridazine (CAS 1934789-47-5) represents a high-value "privileged

scaffold" intermediate in modern drug discovery, particularly for kinase inhibitors (e.g., c-Met,
VEGFR) and heterocyclic agrochemicals. Its structural utility lies in the orthogonal reactivity of
its substituents: the C4-phenoxy group serves as a stable hydrophobic anchor (often occupying
the hydrophobic pocket Il of kinase domains), while the C3-chlorine atom functions as a highly
reactive electrophilic handle for cross-coupling or nucleophilic substitution.

This guide details the synthesis of this intermediate and its subsequent transformation into
bioactive libraries via Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

Chemical Profile & Safety
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Property Specification
IUPAC Name 3-Chloro-4-phenoxypyridazine
CAS Number 1934789-47-5

Molecular Formula

Molecular Weight 206.63 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubility in water.[1]

2-8°C, Inert atmosphere (Argon/Nitrogen
Storage
recommended).

Safety Advisory: Pyridazine derivatives can be skin sensitizers. The chloropyridazine moiety is
potentially alkylating.[2] Handle in a fume hood with nitrile gloves and eye protection.

Mechanistic Insight: The Regioselectivity Paradox

To effectively use this intermediate, one must understand the electronic landscape of the
pyridazine ring.

e The Starting Material (3,4-Dichloropyridazine): In nucleophilic aromatic substitution (

), the C4 and C5 positions of pyridazine are electrophilic. However, in 3,4-dichloropyridazine,
the C4 position is preferentially attacked by oxygen nucleophiles (like phenoxide) due to the
specific electronic activation provided by the adjacent N1 and the ortho-chlorine effect.

e The Intermediate (3-Chloro-4-phenoxypyridazine): Once formed, the phenoxy group at C4
deactivates the ring slightly via resonance donation, but the C3-chlorine remains highly
activated due to its position

to the N2 nitrogen. This makes the C3-Cl bond an excellent candidate for palladium-
catalyzed cross-coupling or harsh

with amines.
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Reactivity Flowchart
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Figure 1: The divergent synthesis workflow. The C4-position is functionalized first to install the
structural motif, leaving C3 for library generation.

Protocol A: Synthesis of the Intermediate

If you do not purchase this intermediate commercially, use this validated protocol to synthesize
it from 3,4-dichloropyridazine.

Objective: Selective mono-substitution of 3,4-dichloropyridazine at the C4 position.

Reagents:

3,4-Dichloropyridazine (1.0 equiv)

Phenol (1.05 equiv)

Potassium Carbonate (

, 2.0 equiv)

Acetonitrile (ACN) or DMF (Dry)

Step-by-Step:

e Preparation: Dissolve 3,4-dichloropyridazine (e.g., 10 mmol) in anhydrous ACN (50 mL) in a
round-bottom flask under nitrogen.
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e Cooling: Cool the solution to 0°C using an ice bath. Critical: Low temperature favors the
kinetic product (C4 substitution) over bis-substitution.

o Addition: Add

followed by the dropwise addition of Phenol (dissolved in minimal ACN).

e Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) over 2 hours.
Monitor by TLC/LC-MS.

o Checkpoint: The starting material (3,4-dichloro) should disappear. If C3-substitution
(isomer) or bis-phenoxy (over-reaction) is observed, lower temperature to -10°C in future

runs.

o Workup: Dilute with water (150 mL) and extract with Ethyl Acetate (3 x 50 mL). Wash
combined organics with brine, dry over

, and concentrate.

 Purification: Recrystallize from Ethanol/Hexane or purify via silica flash chromatography (O-
30% EtOAc in Hexanes).

Protocol B: Downstream Utilization (Suzuki
Coupling)

This is the primary method for attaching the "head" group of a drug molecule to the C3 position.
Obijective: Coupling 3-Chloro-4-phenoxypyridazine with an Aryl Boronic Acid.

Reagents:

¢ 3-Chloro-4-phenoxypyridazine (1.0 equiv)

 Aryl Boronic Acid (

, 1.2 equiv)

o Catalyst:
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(5 mol%) or

(for sterically hindered substrates).
e Base:

(2M aqueous solution, 3.0 equiv).

e Solvent: 1,4-Dioxane.[3]

Step-by-Step:

Charging: In a microwave vial or pressure tube, combine the pyridazine intermediate,
boronic acid, and palladium catalyst.

e Solvent: Add 1,4-Dioxane (degassed) and the aqueous base.

« Inerting: Purge the vessel with Argon for 5 minutes. Seal.

e Heating: Heat to 90-100°C for 4-12 hours (or 120°C for 30 min in a microwave reactor).
e Analysis: Monitor for the disappearance of the chlorinated starting material.

o Workup: Filter through a Celite pad to remove Pd black. Dilute with EtOAc, wash with
water/brine. Concentrate and purify via column chromatography.[3]

Protocol C: Downstream Utilization (Buchwald-
Hartwig)

Used when a nitrogen-linked substituent (e.g., piperazine, morpholine) is required at C3.
Reagents:

e 3-Chloro-4-phenoxypyridazine (1.0 equiv)

e Amine (e.g., Morpholine, 1.2 equiv)

o Catalyst:
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(2 mol%) + Xantphos (4 mol%).
e Base:
(2.0 equiv).[3]
e Solvent: Toluene or 1,4-Dioxane (Anhydrous).

Step-by-Step:

Mix: Combine catalyst, ligand, base, and the pyridazine intermediate in a dry flask.

Inert: Evacuate and backfill with Argon (3 cycles).

Add Liquids: Add solvent and the amine via syringe.

Heat: Reflux (100-110°C) for 12-18 hours.
o Note: For highly nucleophilic amines (e.g., piperazine), a simple

(no Pd) may suffice using DIPEA in NMP at 120°C.

Workup: Standard aqueous extraction and silica purification.

Troubleshooting & Optimization
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Issue

Probable Cause

Solution

Low Yield in Step 1 (Synthesis)

Regioselectivity issues (C3 vs
C4 attack).

Maintain strict 0°C temperature
during addition. Ensure slow

addition of phenoxide.

Hydrolysis of CI (Step 2)

Presence of water in non-

agueous protocols.

Use anhydrous solvents
(Dioxane/Toluene) and dry

bases (

) if hydrolysis is observed.

Incomplete Reaction (Suzuki)

Deactivation by C4-phenoxy
group.

Switch to a more active
catalyst system (e.g., XPhos
Pd G3) or increase
temperature to 120°C

(microwave).

Pd Removal

Residual metal in final product.

Use a metal scavenger (e.g.,
SiliaMetS® Thiol) during the

final workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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